Cas no 2034553-99-4 (N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(phenylsulfanyl)propanamide)

• Product Name: N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(phenylsulfanyl)propanamide
• CAS No: 2034553-99-4
• MF: C₂₀H₂₃N₃OS₂
• MW: 385.546121835709
• CID: 5335606
• Update Time: 2025-05-20

N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(phenylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-3-(phenylthio)propanamide
• N-[2-(3,5-dimethyl-4-thiophen-2-ylpyrazol-1-yl)ethyl]-3-phenylsulfanylpropanamide
• N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(phenylsulfanyl)propanamide

• Inchi： 1S/C20H23N3OS2/c1-15-20(18-9-6-13-26-18)16(2)23(22-15)12-11-21-19(24)10-14-25-17-7-4-3-5-8-17/h3-9,13H,10-12,14H2,1-2H3,(H,21,24)
• InChI Key： BTOSTCIZLRSISJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C)=NN(CCNC(CCSC2C=CC=CC=2)=O)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 445
• XLogP3: 3.8
• Topological Polar Surface Area: 101

Additional information on N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(phenylsulfanyl)propanamide

N-{2-[3,5-Dimethyl-4-(Thiophen-2-Yl)-1H-Pyrazol-1-Yl]Ethyl}-3-(Phenylsulfanyl)Propanamide: A Comprehensive Overview

CAS No. 2034553-99-4 corresponds to the compound N-{2-[3,5-Dimethyl-4-(Thiophen-2-Yl)-1H-Pyrazol-1-Yl]Ethyl}-3-(Phenylsulfanyl)Propanamide, a complex organic molecule with potential applications in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a pyrazole ring substituted with methyl groups, a thiophene moiety, and a propanamide chain terminated with a phenylsulfanyl group. The combination of these functional groups makes this compound a promising candidate for further research in drug discovery and materials science.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of similar compounds, leveraging techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the efficiency of the synthesis but also reduce the environmental impact by minimizing the use of hazardous reagents.

One of the most intriguing aspects of this compound is its potential biological activity. Preliminary studies suggest that it may exhibit anti-inflammatory or antioxidant properties due to the presence of the thiophene ring and the phenylsulfanyl group. These functional groups are known to contribute to radical scavenging activities, which could be beneficial in treating conditions associated with oxidative stress. Furthermore, the pyrazole ring is a known scaffold for various bioactive molecules, including antifungal and anticancer agents.

Recent research has also explored the use of similar compounds in drug delivery systems. The propanamide chain in this molecule could potentially serve as a linker for attaching drug molecules or targeting ligands, making it a versatile platform for developing targeted therapies. Additionally, the presence of sulfur-containing groups may enhance the molecule's solubility and bioavailability, which are critical factors in drug design.

In terms of applications beyond pharmacology, this compound could find utility in materials science as well. The combination of aromatic rings and sulfur-containing groups may impart unique electronic properties to the molecule, making it suitable for use in organic electronics or as a component in advanced materials such as conductive polymers.

As with any novel compound, further research is needed to fully understand its properties and potential applications. Collaborative efforts between chemists, biologists, and materials scientists are essential to unlock the full potential of N-{2-[3,5-Dimethyl-4-(Thiophen-2-Yl)-1H-Pyrazol-1-Yl]Ethyl}-3-(Phenylsulfanyl)Propanamide. By leveraging cutting-edge research techniques and interdisciplinary approaches, researchers can pave the way for innovative solutions in medicine and technology.